2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H24N2O2/c1-3-13-4-6-15(7-5-13)20-12-16(19)17-14-8-10-18(2)11-9-14/h4-7,14H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: IOCKMGJLVIYAJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2CCN(CC2)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide, also known as EMEA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EMEA belongs to the class of compounds known as piperidine derivatives and has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and receptors. 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to interact with ion channels, such as TRPV1 and TRPA1, and receptors, such as the cannabinoid receptor CB1. 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has also been shown to inhibit the activity of enzymes involved in the production of pro-inflammatory cytokines, such as COX-2 and iNOS.
Biochemical and Physiological Effects
2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to have various biochemical and physiological effects. In cancer research, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to induce cell cycle arrest and apoptosis by upregulating the expression of p21 and Bax and downregulating the expression of cyclin D1 and Bcl-2. In inflammation research, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and MCP-1. In pain research, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to modulate the activity of ion channels and receptors involved in pain sensation, such as TRPV1, TRPA1, and CB1.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has several advantages for lab experiments. It is a relatively easy compound to synthesize and purify, and it can be obtained in its crystalline form. 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide also has a relatively low toxicity, which makes it suitable for in vitro and in vivo experiments. However, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has some limitations for lab experiments. It has a relatively short half-life, which makes it difficult to study its long-term effects. 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide also has a low solubility in water, which limits its use in aqueous solutions.

Future Directions

There are several future directions for research on 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide. In cancer research, further studies are needed to elucidate the mechanism of action of 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide and to determine its efficacy in vivo. In inflammation research, further studies are needed to determine the optimal dose and duration of treatment with 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide. In pain research, further studies are needed to determine the role of 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide in chronic pain and to determine its potential for use in combination with other analgesics. Overall, further research is needed to fully understand the potential therapeutic applications of 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide.

Synthesis Methods

The synthesis of 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide involves the reaction of 4-ethylphenol with N-methylpiperidine in the presence of acetic anhydride and triethylamine. The resulting product is then purified and isolated using column chromatography. The yield of 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide is approximately 50%, and the compound can be obtained in its crystalline form.

Scientific Research Applications

2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain. In cancer research, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation research, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In pain research, 2-(4-ethylphenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to alleviate pain by modulating the activity of ion channels and receptors involved in pain sensation.